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Compound of Interest

Compound Name: 3-Aminobenzhydrazide

Cat. No.: B087874

An In-depth Technical Guide to 3-Aminobenzhydrazide
CAS Number: 14062-34-1

This technical guide provides comprehensive data on 3-Aminobenzhydrazide, tailored for
researchers, scientists, and professionals in drug development. The information presented
covers its chemical and physical properties, safety and handling, and known applications,
supported by experimental methodologies and conceptual diagrams.

Chemical and Physical Properties

3-Aminobenzhydrazide is a chemical compound with the molecular formula C7HoNsO.[1][2][3]
[4][5][6] It is also known by several synonyms, including m-Aminobenzohydrazide, 3-
Aminobenzoyl hydrazine, and 3-Amino-benzoic acid hydrazide.[3][5][7][8] At room temperature,
it typically presents as a solid.[4]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Weight 151.17 g/mol [1][2]
Molecular Formula C7H9NsO [L112][31[41[5]
Melting Point 78.0 °C [1]
Appearance Solid [4]

logP (Octanol/Water) -0.128 (Calculated) [7]

| Water Solubility (log10WS) | -1.46 (Calculated) |[7] |

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
Aminobenzhydrazide.

Table 2: Key Spectroscopic Information

Data Type Description Source

Available via NIST Mass
Spectrometry Data Center.

Mass Spectrum [9]
10 largest peaks: 120, 92,

65, 151, 39, 31, 63, 64, 121.

Gas-phase IR spectrum data is
IR Spectrum available from the NIST/EPA [3]
Gas-Phase Infrared Database.

SMILES NNC(=0)clcccc(N)cl [7]

| InChl Key | JSIVTKBYJLGBPY-UHFFFAOYSA-N |[3][5][7] |

Safety and Hazard Information

3-Aminobenzhydrazide is classified as hazardous.[4][10] It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[2][4][10]
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Table 3: Hazard and Precautionary Statements
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GHS Classification

Hazard

Statement Code Source

Causes skin
o H315 [1]
irritation

Hazard

Causes serious eye
o H319 [1]
irritation

Hazard

May cause respirato
e PRV hHass [1]12]
irritation

Precautionary

Avoid breathing
dust/fume/gas/mistiva  P261 [11[4]

pors/spray.

Precautionary

Wash face, hands and
any exposed skin

P264 [4]
thoroughly after

handling.

Precautionary

Wear protective

gloves/protective

clothing/eye P280 [4][10]
protection/face

protection.

Precautionary

IF ON SKIN: Wash
with plenty of soap P302+P352 [1]
and water.

Precautionary

IF INHALED: Remove
person to fresh air and

P304+P340 [1]]4]
keep comfortable for

breathing.

Precautionary

IF IN EYES: Rinse P305+P351+P338 [4]
cautiously with water

for several minutes.

Remove contact

lenses, if present and
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GHS Classification Statement Code Source

easy to do. Continue

rinsing.

| Precautionary | Store in a well-ventilated place. Keep container tightly closed. | P403+P233 |

[411

Handling and Storage

» Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing.
Avoid ingestion and inhalation, and prevent dust formation.[10] Handle in accordance with
good industrial hygiene and safety practices.[10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10]
Recommended long-term storage is between 10°C and 25°C.[1]

Experimental Protocols and Methodologies
General Synthesis of 3-Aminobenzhydrazide

Hydrazides are commonly synthesized through the condensation of an ester with hydrazine
hydrate.[11][12] The following is a general procedure adapted for 3-Aminobenzhydrazide.
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General synthesis workflow for 3-Aminobenzhydrazide.

Methodology:
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e Reaction Setup: A mixture of Methyl 3-aminobenzoate (1 equivalent) and an excess of
hydrazine hydrate (e.g., 1.2-4 equivalents) is prepared in a suitable solvent, such as ethanol.
[11][13]

e Reaction: The mixture is heated under reflux for several hours (e.g., 2-4 hours).[11][12]
Alternatively, microwave irradiation can be employed to shorten the reaction time.[11]

« |solation: The reaction mixture is cooled to room temperature, which typically results in the
precipitation of the white product.[11]

 Purification: The precipitate is collected by filtration and washed thoroughly with water to
remove unreacted hydrazine hydrate and other water-soluble impurities.[11] Further
purification can be achieved by recrystallization from a suitable solvent, such as ethanol.[11]

Application in Protein Denaturation Studies

3-Aminobenzhydrazide is described as a hydrophobic monomer that can be used as a
chemical treatment for in vitro protein denaturation.[1]

Methodology:

o Prepare Protein Solution: A stock solution of the target protein (e.g., Bovine Serum Albumin)
is prepared in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

e Prepare Denaturant Solution: A stock solution of 3-Aminobenzhydrazide is prepared in a
compatible solvent. Due to its hydrophobic nature, a co-solvent like DMSO or ethanol may
be required before dilution in the aqueous buffer.

 Incubation: Aliquots of the protein solution are incubated with varying concentrations of 3-
Aminobenzhydrazide at a controlled temperature for a specific duration.

« Analysis: Protein denaturation can be assessed using various biophysical techniques, such
as UV-Vis spectrophotometry (monitoring changes in absorbance), fluorescence
spectroscopy (monitoring changes in tryptophan fluorescence), or circular dichroism
(monitoring changes in secondary structure).
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» Data Interpretation: The extent of denaturation is correlated with the concentration of 3-
Aminobenzhydrazide to determine its denaturing potential.

Biological Activity and Applications

While specific signaling pathways for 3-Aminobenzhydrazide are not extensively detailed in
the provided search results, the broader class of hydrazide-hydrazones is recognized for a
wide spectrum of biological activities.[11][14][15] These include potential antibacterial,
antifungal, anti-inflammatory, and antitubercular properties.[11][15] The presence of the amino
group, benzene ring, and the reactive hydrazide moiety makes it a valuable building block in
medicinal chemistry for creating more complex bioactive molecules.[1][14] It has been noted for
its effect on chloride ion permeability and its use in removing chlorides from solutions in vitro.[1]
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Relationship between structure and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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